Cas no 1342385-37-8 (3-(4-Bromophenyl)-4-iodo-1H-pyrazole)

• Product Name: 3-(4-Bromophenyl)-4-iodo-1H-pyrazole
• CAS No: 1342385-37-8
• MF: C₉H₆BrIN₂
• MW: 348.965813159943
• CID: 5159174
• Update Time: 2025-06-12

3-(4-Bromophenyl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-4-iodo-1H-pyrazole
• 3-(4-Bromo-phenyl)-4-iodo-1H-pyrazole
• 1H-Pyrazole, 3-(4-bromophenyl)-4-iodo-

• Inchi： 1S/C9H6BrIN2/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,(H,12,13)
• InChI Key： PJGNILNWPBBZGV-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 3-(4-Bromophenyl)-4-iodo-1H-pyrazole

Comprehensive Overview of 3-(4-Bromophenyl)-4-iodo-1H-pyrazole (CAS No. 1342385-37-8): Properties, Applications, and Research Insights

The compound 3-(4-Bromophenyl)-4-iodo-1H-pyrazole (CAS No. 1342385-37-8) is a halogen-substituted pyrazole derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring both bromine and iodine atoms, this compound serves as a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "pyrazole-based drug discovery" and "halogenated heterocycles applications," reflecting its relevance in modern chemistry.

From a structural perspective, the 4-bromophenyl and 4-iodo substituents on the pyrazole core enhance its reactivity in cross-coupling reactions, making it valuable for Suzuki-Miyaura and Ullmann-type couplings. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trending topics like "targeted cancer therapy" and "antibiotic resistance solutions." The compound’s X-ray crystallography data further supports its utility in structure-activity relationship (SAR) studies.

In material science, 1342385-37-8 contributes to the design of organic semiconductors and OLED precursors, addressing the growing demand for "energy-efficient displays" and "flexible electronics." Its thermal stability and electron-withdrawing properties make it suitable for photovoltaic applications, a hotspot in sustainable technology discussions. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to ensure its quality for these advanced applications.

Synthetic routes to 3-(4-Bromophenyl)-4-iodo-1H-pyrazole often involve palladium-catalyzed reactions or cyclization strategies, topics frequently queried in academic databases. Optimizing its yield and scalability remains a focus, particularly for industrial-scale production. Environmental considerations also drive interest in "green chemistry alternatives" for halogenated compounds, prompting studies on solvent-free synthesis or biocatalytic methods.

Safety profiles and regulatory compliance are critical for laboratories handling this compound. While not classified as hazardous under standard protocols, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. Researchers often inquire about "handling air-sensitive reagents" and "halogenated waste disposal," underscoring the need for best practices in chemical management.

In summary, CAS No. 1342385-37-8 exemplifies the intersection of medicinal chemistry and advanced materials. Its dual functionality as a pharmacophore and electronic material precursor positions it at the forefront of innovations addressing global challenges in healthcare and technology. Future research may explore its potential in bioconjugation or catalysis, further expanding its scientific footprint.